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Compound of Interest

Compound Name: MT-7716 free base

Cat. No.: B1677558 Get Quote

An In-Depth Technical Guide to MT-7716 Free Base

This guide provides a comprehensive overview of the chemical properties, pharmacological

profile, and key experimental methodologies related to MT-7716, a selective non-peptide

agonist of the nociceptin receptor (NOP). The information is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Properties of MT-7716 Free Base
MT-7716, also known by its synonym W-212393, is a complex heterocyclic molecule.[1][2] Its

fundamental chemical and physical characteristics are summarized below.
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Property Value Reference

CAS Number 610323-32-5 [3][4]

Molecular Formula C₂₇H₂₈N₄O₂ [3][4]

Molecular Weight 440.54 g/mol [3][4]

IUPAC Name

2-[3-[1-[(1R)-1,2-

Dihydroacenaphthylen-1-

yl]piperidin-4-yl]-2-

oxobenzimidazol-1-yl]-N-

methylacetamide

[3]

SMILES

CNC(=O)CN1C2=CC=CC=C2

N(C1=O)C3CCN(CC3)

[C@@H]4CC5=CC=CC6=C5C

4=CC=C6

[3]

Pharmacological Profile
MT-7716 is a potent and selective agonist of the NOP receptor, also known as the opioid

receptor-like 1 (ORL1) receptor.[2][4] Unlike classical opioids, it does not primarily act through

mu, delta, or kappa opioid receptors.[3] It is being investigated for its potential in treating

alcohol addiction.[3]

Parameter Receptor
Species/Syste
m

Value Reference

Binding Affinity

(Ki)
Human NOP HEK293 cells 0.21 nM [5][6]

Binding Affinity

(Ki)
Human μ-opioid CHO cells 35 nM [6]

Functional

Activity (EC₅₀)
Human NOP

HEK293 cells

(GTPγS)
0.30 nM [5]

Functional

Activity
Human NOP

HEK293 cells

(GTPγS)
Full Agonist [5][6]
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Mechanism of Action and Signaling Pathway
The primary mechanism of action for MT-7716 is the activation of the NOP receptor. This

receptor is part of the G protein-coupled receptor (GPCR) family. Studies have shown that in

the central amygdala (CeA), an area of the brain implicated in alcohol dependence, MT-7716's

activation of NOP receptors on presynaptic terminals leads to a reduction in the release of the

neurotransmitter GABA.[7][8][9][10] This effect is believed to counteract the increase in

GABAergic transmission induced by ethanol, thereby reducing alcohol seeking and withdrawal

symptoms.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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